![molecular formula C20H26N2O2 B3814512 1-{[3-(4-morpholinyl)-1-piperidinyl]methyl}-2-naphthol](/img/structure/B3814512.png)
1-{[3-(4-morpholinyl)-1-piperidinyl]methyl}-2-naphthol
Overview
Description
Morpholine is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH . This heterocycle features both amine and ether functional groups . 2-Naphthol, also known as β-naphthol, is a fluorescent colorless (or occasionally yellow) crystalline solid with the formula C10H7OH .
Synthesis Analysis
Morpholine is often produced by the dehydration of diethanolamine with sulfuric acid . The synthesis of 2-naphthol is not well documented, but it is generally produced from naphthalene through a series of processes, including sulfonation, nitration, reduction, and hydrolysis .Molecular Structure Analysis
The molecular structure of morpholine consists of a six-membered ring with four carbon atoms and one each of nitrogen and oxygen . 2-naphthol consists of two benzene rings fused together with a hydroxyl group attached to one of the carbon atoms .Chemical Reactions Analysis
Morpholine undergoes most chemical reactions typical for other secondary amines . 2-Naphthol can undergo oxidation to form binaphthol or reduction to form naphthalene .Physical And Chemical Properties Analysis
Morpholine is a colorless liquid with a weak, ammonia-like odor . It is miscible with water and most organic solvents . 2-Naphthol is a colorless crystalline solid that is soluble in alcohol, ether, and most organic solvents, but only slightly soluble in water .Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-[(3-morpholin-4-ylpiperidin-1-yl)methyl]naphthalen-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c23-20-8-7-16-4-1-2-6-18(16)19(20)15-21-9-3-5-17(14-21)22-10-12-24-13-11-22/h1-2,4,6-8,17,23H,3,5,9-15H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTXWVINXDFLKRS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=C(C=CC3=CC=CC=C32)O)N4CCOCC4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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